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For Researchers, Scientists, and Drug Development Professionals

Pigment Brown 24, identified by the Colour Index (C.I.) number 77310 and CAS number

68186-90-3, is a complex inorganic colored pigment with significant applications in various

industries, including plastics, ceramics, coatings, and building materials.[1][2][3][4][5][6][7] Its

excellent stability, durability, and non-toxic nature make it a subject of interest for scientific

research and development. This technical guide provides an in-depth analysis of the chemical

composition and stoichiometry of Pigment Brown 24.

Chemical Composition and Crystal Structure
Pigment Brown 24 is a chrome antimony titanium buff rutile pigment.[2][6][8][7][9] It is a

solid, complex inorganic pigment based on a titanium dioxide (TiO₂) backbone.[1][7] The

distinct brown hue of the pigment is a result of the partial substitution of titanium (Ti⁴⁺) ions in

the rutile crystal lattice with chromium (Cr³⁺) and antimony (Sb⁵⁺) ions.[1] The crystal structure

is that of rutile, which is the most stable polymorph of TiO₂.[3][4][9] This substitution of ions

within the stable rutile lattice is crucial to the pigment's chemical inertness and high stability.[1]

The general chemical formula for Pigment Brown 24 can be represented as (Ti, Cr, Sb)O₂.[4]

[10][9][11][12] This notation indicates a solid solution where chromium and antimony are

integrated into the titanium dioxide crystal structure.
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Stoichiometry
The precise stoichiometry of Pigment Brown 24 can vary depending on the manufacturing

process and the desired color characteristics. However, a representative molar characterization

of a technical grade of this pigment is given as (Ti₀.₉₄Sb₀.₀₃Cr₀.₀₃)O₂.[1] This formula indicates

that for every 100 moles of the metal oxide, approximately 94 moles are titanium, 3 moles are

antimony, and 3 moles are chromium. The overall charge neutrality is maintained by the mixed

valency of the metal ions within the oxide lattice.

Quantitative Data
The following table summarizes the key quantitative data for Pigment Brown 24 based on

available information.

Parameter Value Reference

CAS Number 68186-90-3 [1][2][3][4][5][6]

C.I. Number 77310 [2][5][8][7][9]

Chemical Formula (Ti, Cr, Sb)O₂ [4][9][11][12]

Molar Characterization (Ti₀.₉₄Sb₀.₀₃Cr₀.₀₃)O₂ [1]

Chemical Composition
Chromium/Antimony/Titanium

Oxide
[3][4][10][6][11]

Crystal Structure Rutile [3][4][9]

Density (g/cm³) 4.0 - 5.0 [1]

Melting Point (°C) > 1000 [1]

Experimental Protocols
Synthesis of Pigment Brown 24

The industrial production of Pigment Brown 24 involves a high-temperature solid-state reaction,

also known as calcination.[1][3][7] While specific proprietary details may vary between

manufacturers, the general methodology is as follows:
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Raw Material Preparation: The starting materials are finely divided metal oxides, hydroxides,

or carbonates.[1] For Pigment Brown 24, these typically include a titanium dioxide source

(e.g., anatase or rutile TiO₂), a trivalent chromium source, and a pentavalent antimony

source.[1][7]

Mixing: The raw materials are intimately mixed in precise stoichiometric ratios to achieve the

desired final composition and color.

Calcination: The mixture is heated in a furnace to temperatures ranging from 1000 to 1200

°C.[1] During this process, the metal ions diffuse into the titanium dioxide lattice, forming a

stable solid solution with the rutile structure. The oxidation of trivalent antimony to the

pentavalent state can be facilitated by the presence of an oxidizing atmosphere (e.g., air) or

the addition of oxidizing agents like nitric acid.[1]

Cooling and Milling: After calcination, the resulting pigment clinker is cooled and then milled

to achieve the desired particle size distribution for its intended application.

Quality Control: The final product undergoes rigorous quality control tests to ensure color

consistency, particle size, and chemical composition.

Analytical Methods for Characterization

The chemical composition and structure of Pigment Brown 24 are typically confirmed using

various analytical techniques:

X-ray Diffraction (XRD): This technique is used to confirm the rutile crystal structure of the

pigment and to ensure the absence of unreacted starting materials or other crystalline

phases.

Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Atomic Emission

Spectrometry (ICP-AES): These methods are employed to determine the elemental

composition of the pigment, specifically the concentrations of titanium, chromium, and

antimony.[1] This analysis is crucial for verifying the stoichiometry of the final product.

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of Pigment Brown 24.
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Caption: Synthesis workflow for Pigment Brown 24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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